Cas no 1262858-65-0 (2-Amino-2-(3-bromophenyl)propanoic acid hydrochloride)

• Product Name: 2-Amino-2-(3-bromophenyl)propanoic acid hydrochloride
• CAS No: 1262858-65-0
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• CID: 4692087
• Update Time: 2025-05-19

2-Amino-2-(3-bromophenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3-bromophenyl)propanoic acidhydrochloride
• 2-Amino-2-(3-bromophenyl)propanoic acid hydrochloride
• KRDMRTOPFNWXSU-UHFFFAOYSA-N
• 2-amino-2-(3-bromo-phenyl)-propionic acid hydrochloride
• 2-amino-2-(3-bromophenyl)-propionic acid hydrochloride

• Inchi： 1S/C9H10BrNO2.ClH/c1-9(11,8(12)13)6-3-2-4-7(10)5-6;/h2-5H,11H2,1H3,(H,12,13);1H
• InChI Key： KRDMRTOPFNWXSU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)O)(C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-2-(3-bromophenyl)propanoic acid hydrochloride

Comprehensive Overview of 2-Amino-2-(3-bromophenyl)propanoic acid hydrochloride (CAS No. 1262858-65-0)

2-Amino-2-(3-bromophenyl)propanoic acid hydrochloride is a specialized organic compound with significant applications in pharmaceutical research and biochemical studies. This compound, identified by its CAS number 1262858-65-0, belongs to the class of amino acid derivatives, which are widely explored for their potential in drug development and medicinal chemistry. The presence of a bromophenyl group and an amino acid backbone makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for customized amino acid derivatives like 2-Amino-2-(3-bromophenyl)propanoic acid hydrochloride has surged, driven by advancements in peptide synthesis and small molecule therapeutics. Researchers are particularly interested in its role as a building block for designing targeted therapies, especially in areas such as neurological disorders and metabolic diseases. Its unique structural features, including the 3-bromophenyl moiety, contribute to its versatility in structure-activity relationship (SAR) studies.

The compound's hydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo experiments. This property aligns with the growing trend of optimizing drug-like properties in early-stage research. Scientists frequently search for terms like "amino acid derivatives for drug discovery" or "3-bromophenyl compounds in medicinal chemistry," reflecting the compound's relevance in contemporary biopharmaceutical innovation.

From a synthetic chemistry perspective, CAS 1262858-65-0 is often utilized in cross-coupling reactions and chiral synthesis. Its bromine substituent offers a reactive site for further functionalization, enabling the creation of diverse bioactive molecules. This adaptability has made it a focal point in discussions about green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates.

Quality control and analytical characterization of 2-Amino-2-(3-bromophenyl)propanoic acid hydrochloride are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structure. These practices address frequent queries such as "how to characterize amino acid derivatives" and "analytical methods for brominated compounds," highlighting the compound's technical significance.

In summary, 2-Amino-2-(3-bromophenyl)propanoic acid hydrochloride (CAS No. 1262858-65-0) is a pivotal research chemical with broad utility in drug development and molecular design. Its combination of structural flexibility and functional reactivity positions it as a key player in addressing modern biomedical challenges, resonating with the scientific community's pursuit of innovative solutions.